Cas no 3430-22-6 (3-Bromo-4-methylpyridine)

3-Bromo-4-methylpyridine is a halogenated pyridine derivative with a bromine substituent at the 3-position and a methyl group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its reactive bromine atom facilitates cross-coupling reactions, such as Suzuki or Negishi couplings, enabling the construction of complex heterocyclic frameworks. The methyl group enhances solubility and can influence regioselectivity in further functionalization. The compound’s stability and well-defined reactivity make it valuable for the development of bioactive molecules and materials. It is typically handled under inert conditions to preserve its integrity.
3-Bromo-4-methylpyridine structure
3-Bromo-4-methylpyridine structure
Product Name:3-Bromo-4-methylpyridine
CAS No:3430-22-6
MF:C6H6BrN
MW:172.022540569305
MDL:MFCD00082592
CID:44147
PubChem ID:24879007
Update Time:2025-10-30

3-Bromo-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4-methylpyridine
    • 4-METHYL-3-BROMOPYRIDINE
    • 3-BROMO-4-PICOLINE
    • Bromomethylpyridine
    • 3-BROMO-4-METHYLPYRIDINE (3-BROMO-4-PICOLINE)
    • 4-Methyl-3-bromopyridine 3-Bromo-4-picoline
    • 3-brom-4-methylpyridin
    • 3-Bromo-4-methyl-pyridine
    • bromo-3 methyl-4 pyridine
    • yihebio
    • 3-Bromo-4-methylpyridine,98%
    • 4-Meth
    • 3-BROMO-4-METHYLPYRIDINE 98%
    • 3-BROMO-4-METHYLPYRIDINE 99+%
    • STL373356
    • Tofacitinib Intermediates
    • 3430-22-6
    • AC-1379
    • DB-028392
    • AKOS005145593
    • DTXCID50306887
    • PYRIDINE, 3-BROMO-4-METHYL-
    • NS00121732
    • CS-W019971
    • 4-methyl-3-bromo-pyridine
    • EN300-88064
    • SCHEMBL314379
    • BCP22140
    • BR1702
    • AB03104
    • DTXSID80355828
    • B2831
    • 3-bromo4-methylpyridine
    • AC-907/25014109
    • MFCD00082592
    • 3-Bromo-4-methyl pyridine
    • W-202405
    • SY005820
    • 3-Bromo-4-methylpyridine, 96%
    • BBL028165
    • Z1255379175
    • PS-5750
    • MDL: MFCD00082592
    • Inchi: 1S/C6H6BrN/c1-5-2-3-8-4-6(5)7/h2-4H,1H3
    • InChI Key: GSQZOLXWFQQJHJ-UHFFFAOYSA-N
    • SMILES: C1=NC=CC(C)=C1Br
    • BRN: 878354

Computed Properties

  • Exact Mass: 170.96800
  • Monoisotopic Mass: 170.968362
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 74.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 172.02
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 12.9

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.549 g/mL at 25 °C(lit.)
  • Boiling Point: 199-200 °C(lit.)
  • Flash Point: Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
  • Refractive Index: n20/D 1.56(lit.)
  • Solubility: 可溶于氯仿、甲醇
  • PSA: 12.89000
  • LogP: 2.15250
  • Solubility: Unable or difficult to mix
  • Sensitiveness: Sensitive to light
  • pka: 3.54±0.18(Predicted)

3-Bromo-4-methylpyridine Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:Cool, dry,tightly closed
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36-S2636
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S36
  • Packing Group:III
  • Packing Group:III
  • Risk Phrases:R36/37/38
  • HazardClass:IRRITANT
  • PackingGroup:III
  • Storage Condition:Store at room temperature

3-Bromo-4-methylpyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Bromo-4-methylpyridine Pricemore >>

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3-Bromo-4-methylpyridine Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:3430-22-6)3-Bromo-4-methylpyridine
Order Number:1682795;sfd14391
Stock Status:in Stock
Quantity:Company Customization/200kg
Purity:98%/99.9%
Pricing Information Last Updated:Monday, 14 April 2025 18:21
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:3430-22-6)3-Bromo-4-methylpyridine
Order Number:LE2124;LE1682795
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:41
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:3430-22-6)3-Bromo-4-methylpyridine
Order Number:A6039
Stock Status:in Stock
Quantity:1000g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):182.0
Email:sales@amadischem.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:3430-22-6)3-Bromo-4-methylpyridine
1682795;sfd14391
Purity:98%/99.9%
Quantity:Company Customization/200kg
Price ($):Inquiry/Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:3430-22-6)3-Bromo-4-methylpyridine
LE2124;LE1682795
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email